Cas no 2172588-86-0 (methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate)
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate
- 2172588-86-0
- EN300-1632085
-
- Inchi: 1S/C12H20O4/c1-10(2)6-11(7-10,9(13)15-3)12(14)4-5-16-8-12/h14H,4-8H2,1-3H3
- InChI Key: NQXKMUAVRSHUQI-UHFFFAOYSA-N
- SMILES: OC1(COCC1)C1(C(=O)OC)CC(C)(C)C1
Computed Properties
- Exact Mass: 228.13615911g/mol
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.8Ų
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632085-0.05g |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-1632085-0.1g |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-1632085-0.25g |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-1632085-0.5g |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-1632085-1.0g |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1632085-2.5g |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-1632085-5.0g |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1632085-10.0g |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1632085-50mg |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 50mg |
$912.0 | 2023-09-22 | ||
| Enamine | EN300-1632085-100mg |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate |
2172588-86-0 | 100mg |
$956.0 | 2023-09-22 |
methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate
Methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate (CAS No. 2172588-86-0): A Comprehensive Overview
Methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate, identified by its CAS number 2172588-86-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.
The molecular structure of methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate consists of a cyclobutane ring substituted with two methyl groups and an esterified carboxylic acid group. The presence of a hydroxyoxolan moiety further enhances its complexity and reactivity, making it a versatile scaffold for chemical modifications and functionalization. This structural arrangement not only contributes to its unique chemical properties but also opens up possibilities for diverse interactions with biological targets.
In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways through precise targeting. The methyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate compound has shown promise in this regard. Its ability to engage with specific enzymes and receptors has been explored in preclinical studies, suggesting potential applications in the treatment of various diseases. For instance, its structural features may allow it to interact with enzymes involved in metabolic pathways, offering a novel approach to address metabolic disorders.
One of the most intriguing aspects of methyl 1-(3-hydroxyoxlan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate is its potential role in drug discovery. The hydroxyoxolan group introduces a site for hydrogen bonding and other forms of non-covalent interactions, which are crucial for the binding affinity of drug candidates. Researchers have leveraged this property to design molecules that can selectively inhibit target proteins. This has led to the identification of several lead compounds that are currently undergoing further optimization for therapeutic use.
The compound's stability and solubility profile also make it an attractive candidate for pharmaceutical applications. Studies have demonstrated that methyl 1-(3-hydroxyoxlan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate can be formulated into various dosage forms, including oral tablets and injectable solutions. This flexibility in formulation is essential for developing drugs that can be easily administered to patients, improving compliance and therapeutic outcomes.
Moreover, the synthesis of methyl 1-(3-hydroxyoxlan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate has been optimized to ensure high yields and purity. Advanced synthetic methodologies have been employed to construct the complex cyclobutane ring system efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide a platform for further structural diversification. This has enabled researchers to explore derivatives of this molecule with enhanced biological activity or improved pharmacokinetic properties.
The potential applications of methyl 1-(3-hydroxyoxlan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate extend beyond drug development. It has been investigated as a key intermediate in the synthesis of more complex organic molecules, including polymers and agrochemicals. The unique reactivity of its hydroxyoxlan group allows for facile functionalization, making it a valuable building block in synthetic chemistry.
In conclusion, methyl 1-(3-hydroxyoxlan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate (CAS No. 2172588-86-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structural features, combined with its favorable chemical properties, make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions across multiple domains.
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